methyl N'-methyl-N-nitrocarbamimidothioate

• CAS RN: 59660-22-9
• Molecular Formula: C3H7N3O2S
• Molecular Weight: 149.17 g/mol
• IUPAC Name: methyl N'-methyl-N-nitrocarbamimidothioate
• InChI: InChI=1S/C3H7N3O2S/c1-4-3(9-2)5-6(7)8/h1-2H3,(H,4,5)
• InChI Key: MCPDALPEUAUISM-UHFFFAOYSA-N
• Canonical SMILES: CN=C(N[N+](=O)[O-])SC

Description

Methyl N'-methyl-N-nitrocarbamimidothioate is a useful research compound. Its molecular formula is C3H7N3O2S and its molecular weight is 149.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-methyl-1-nitro-2-thiopseudourea (430 mg, 3.19 mmol) in DMF (3 ml) was added Cs2CO3 (1.10 g, 3.38 mmol) and MeI (0.30 ml, 4.82 mmol) and the reaction stirred overnight. The mixture was then diluted with water (10 ml) and EtOAc (40 ml) and the organic layer washed with brine (3×15 ml), dried (Na2SO4) and concentrated. The resultant yellow oil was purified by column chromatography on silica gel (EtOAc/Hexanes, 1:1) to afford S-methyl N-nitro-N′-methylcarbamimidothioate (56 mg, 11%) as a white solid. 1H NMR (CDCl3) δ 2.52 (s, 3H), 3.12 (d, 3H, J=6 Hz), 10.05 (br s, 1H).